Cas no 4498-99-1 (4-Methylbenzyl mercaptan)
4-Methylbenzyl mercaptan (CAS 4498-91-3) is a sulfur-containing organic compound with the molecular formula C₈H₁₀S. It is characterized by a strong, aromatic odor and is commonly used as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fragrances. The compound’s reactive thiol (-SH) group enables it to participate in various chemical reactions, such as nucleophilic substitutions and thiol-ene couplings. Its stability and compatibility with a range of solvents make it a versatile reagent in industrial applications. Proper handling is required due to its pungent odor and potential sensitivity to oxidation. Storage under inert conditions is recommended to maintain purity.
4-Methylbenzyl mercaptan structure
Product Name:4-Methylbenzyl mercaptan
CAS No:4498-99-1
MF:C8H10S
MW:138.230000972748
MDL:MFCD00039652
CID:85072
PubChem ID:78252
Update Time:2025-10-14
4-Methylbenzyl mercaptan Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylbenzyl mercaptan
- 4-Methyl-alpha-toluenethiol
- (4-methylphenyl)methanethiol
- (4-Methylphenyl)Methanethiol, tech
- Alpha-Mercapto-p-Xylene
- α-Mercapto-p-xylene
- p-Toluenemethanethiol
- p-Tolylmethanethiol
- p-Tolylmethyl mercaptan
- PARA-XYLENE-ALPHA-THIOL
- 4498-99-1
- NSC-79870
- PD182273
- MFCD00039652
- EINECS 224-796-6
- FT-0619066
- NS00031472
- PS-4699
- M0682
- Benzenemethanethiol, 4-methyl-
- YRF4LCH7A3
- NSC 79870
- (4-Methylphenyl)methanethiol #
- BDBM50325568
- 4-Methylbenzylmercaptan
- CS-0281345
- 4-Methylbenzenemethanethiol
- DTXSID30196349
- D91373
- CHEMBL1224559
- AKOS000169635
- NSC79870
- SCHEMBL385561
- p-Xylene-alpha-thiol
- EN300-1085537
- DB-051259
-
- MDL： MFCD00039652
- Inchi： 1S/C8H10S/c1-7-2-4-8(6-9)5-3-7/h2-5,9H,6H2,1H3
- InChI Key： AGFYZLVFPSGUIX-UHFFFAOYSA-N
- SMILES： SCC1C=CC(C)=CC=1
- BRN： 2411317
Computed Properties
- Exact Mass: 138.05000
- Monoisotopic Mass: 138.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 72.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 1A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.034 g/cm3 (23 ºC)
- Melting Point: 76 ºC
- Boiling Point: 118°C/35mmHg(lit.)
- Flash Point: 85.6±8.9 ºC,
- Refractive Index: 1.5666 (589.3 nm 20 ºC)
- Solubility: Very slightly soluble (0.39 g/l) (25 º C),
- PSA: 38.80000
- LogP: 2.42480
- Sensitiveness: Air Sensitive
- Solubility: Uncertain
4-Methylbenzyl mercaptan Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H302+H312+H332-H315-H319
- Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN2810
- Safety Instruction： S23-S24/25
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Packing Group：III
- Hazard Level：6.1
4-Methylbenzyl mercaptan Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Methylbenzyl mercaptan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A179300-1g |
4-Methylbenzylmercaptan |
4498-99-1 | 98% | 1g |
$51.0 | 2025-02-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M113646-5g |
4-Methylbenzyl mercaptan |
4498-99-1 | 97% | 5g |
¥258.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M113646-100g |
4-Methylbenzyl mercaptan |
4498-99-1 | 97% | 100g |
¥2412.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M113646-1g |
4-Methylbenzyl mercaptan |
4498-99-1 | 97% | 1g |
¥77.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M113646-25g |
4-Methylbenzyl mercaptan |
4498-99-1 | 97% | 25g |
¥819.90 | 2023-09-02 | |
| TRC | M222803-250mg |
4-Methylbenzyl Mercaptan |
4498-99-1 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M222803-500mg |
4-Methylbenzyl Mercaptan |
4498-99-1 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M222803-2.5g |
4-Methylbenzyl Mercaptan |
4498-99-1 | 2.5g |
$ 135.00 | 2022-06-04 | ||
| Apollo Scientific | OR31845-5ml |
4-Methylbenzylthiol |
4498-99-1 | 97% | 5ml |
£140.00 | 2024-05-25 | |
| Apollo Scientific | OR31845-25ml |
4-Methylbenzylthiol |
4498-99-1 | 97% | 25ml |
£325.00 | 2024-05-25 |
4-Methylbenzyl mercaptan Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4498-99-1)4-METHYLBENZYL MERCAPTAN
Order Number:sfd16272;1675003
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4498-99-1)4-Methylbenzyl mercaptan
Order Number:A1203751
Stock Status:in Stock
Quantity:25ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:51
Price ($):308.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4498-99-1)4-甲基苄基硫醇
Order Number:LE1675003
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
4-Methylbenzyl mercaptan Related Literature
-
Freya M. Harvey,Christian G. Bochet Org. Biomol. Chem. 2020 18 8034
-
2. Electrochemical in situ FT-IRRAS studies of a self-assembled monolayer of 2-(11-mercaptoundecyl)hydroquinoneShen Ye,Akiko Yashiro,Yukari Sato,Kohei Uosaki J. Chem. Soc. Faraday Trans. 1996 92 3813
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4498-99-1)4-METHYLBENZYL MERCAPTAN
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:4498-99-1)4-Methylbenzyl mercaptan
Purity:99%
Quantity:25ml
Price ($):308.0